Cas no 823227-39-0 (Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]-)
![Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]- structure](https://www.kuujia.com/scimg/cas/823227-39-0x500.png)
823227-39-0 structure
Product name:Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]-
Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]-
- 2-[2-[2-(2-pyridin-4-ylethynyl)phenyl]ethynyl]benzonitrile
- 2-({2-[(Pyridin-4-yl)ethynyl]phenyl}ethynyl)benzonitrile
- DTXSID80838489
- 823227-39-0
-
- Inchi: InChI=1S/C22H12N2/c23-17-22-8-4-3-7-21(22)12-11-20-6-2-1-5-19(20)10-9-18-13-15-24-16-14-18/h1-8,13-16H
- InChI Key: BFPNDCITQBMKHR-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)C#CC2=CC=NC=C2)C#CC3=CC=CC=C3C#N
Computed Properties
- Exact Mass: 304.100048391g/mol
- Monoisotopic Mass: 304.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.7Ų
- XLogP3: 4.6
Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]- Related Literature
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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2. Caper tea
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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